Cas no 1344915-67-8 ((1R)-1-2-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: (1R)-1-2-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 1344915-67-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6411391
• PubChem ID: 78939110
• Update Time: 2025-06-12

(1R)-1-2-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(morpholin-4-yl)phenylethan-1-ol
• Benzenemethanol, α-methyl-2-(4-morpholinyl)-, (αR)-
• (R)-1-(2-Morpholinophenyl)ethan-1-ol
• 1344915-67-8
• CS-0266882
• AKOS017367566
• SCHEMBL17844326
• (1R)-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol
• EN300-1867187

• Inchi： 1S/C12H17NO2/c1-10(14)11-4-2-3-5-12(11)13-6-8-15-9-7-13/h2-5,10,14H,6-9H2,1H3/t10-/m1/s1
• InChI Key： SDTPQTOPCFRGRI-SNVBAGLBSA-N
• SMILES： [C@@H](C1C=CC=CC=1N1CCOCC1)(O)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 360.2±42.0 °C(Predicted)
• pka: 14.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (1R)-1-2-(morpholin-4-yl)phenylethan-1-ol

Compound Introduction: (1R)-1-2-(morpholin-4-yl)phenylethan-1-ol (CAS No. 1344915-67-8)

The compound (1R-1-2-(morpholin-4-yl)phenylethan-1-ol, CAS No. 1344915-67-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This chiral alcohol exhibits a unique structural motif characterized by a morpholine ring linked to a phenylalanine derivative, making it a promising candidate for further exploration in medicinal chemistry.

The morpholine moiety, a six-membered heterocyclic amine, is well-documented for its versatility in drug development due to its ability to enhance solubility, metabolic stability, and binding affinity. In particular, the morpholin-4-yl substituent provides a favorable pharmacokinetic profile, which is crucial for the optimization of drug candidates. The phenylalanine backbone further contributes to the compound's structural rigidity and potential interactions with biological targets.

Recent studies have highlighted the importance of stereochemistry in pharmaceuticals, emphasizing that enantiomeric purity can significantly influence biological activity. The (1R) configuration of this compound suggests a specific spatial arrangement that may confer unique pharmacological properties. This stereochemical specificity has been a focal point in the development of chiral drugs, where subtle differences in molecular orientation can lead to dramatic variations in efficacy and safety.

In the context of modern drug discovery, this compound aligns with the growing trend toward targeted therapies and personalized medicine. Its structural features make it an attractive scaffold for designing molecules that interact selectively with specific biological pathways. For instance, preliminary computational studies suggest that the morpholin-4-yl group may engage with receptor sites in enzymes or receptors involved in metabolic disorders, making it a potential lead compound for therapeutic intervention.

The synthesis of (1R-1-2-(morpholin-4-yl)phenylethan-1-ol) involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps include asymmetric reduction and nucleophilic substitution reactions, which are critical for establishing the desired stereochemistry. These synthetic strategies not only demonstrate the compound's feasibility but also underscore its potential as a building block for more complex derivatives.

Evaluation of this compound's pharmacological profile has revealed intriguing properties that warrant further investigation. In vitro assays have shown promising activity against certain enzymatic targets, suggesting its utility in addressing conditions such as inflammation or neurodegeneration. Additionally, preliminary toxicity studies indicate that the compound exhibits moderate biocompatibility, which is essential for its progression toward clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like this one. Predictive models have been employed to assess potential interactions between (1R-1-2-(morpholin-4-yl)phenylethan-1-ol) and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods and have significantly shortened the time frame for developing lead compounds.

The future prospects for this compound are vast, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical benefits. As our understanding of biological systems continues to evolve, compounds like (1R-1-2-(morpholin-4-yl)phenylethan-1-ol) will play an increasingly pivotal role in addressing unmet medical needs.

In summary, (1R-1-2-(morpholin-4-yl)phenylethan-1-ol strong>, CAS No. 1344915 67 8) stands as a testament to the innovative spirit of modern pharmaceutical chemistry. Its unique structure, combined with promising preclinical data, positions it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is poised to make significant contributions to both scientific knowledge and clinical practice.